Cas no 70740-21-5 (Ethanone,1-(5,6-dimethyl-1H-benzotriazol-1-yl)-)

Ethanone,1-(5,6-dimethyl-1H-benzotriazol-1-yl)- structure
70740-21-5 structure
Product Name:Ethanone,1-(5,6-dimethyl-1H-benzotriazol-1-yl)-
CAS No:70740-21-5
MF:C10H11N3O
MW:189.213841676712
CID:574431
PubChem ID:256192
Update Time:2025-04-19

Ethanone,1-(5,6-dimethyl-1H-benzotriazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(5,6-dimethyl-1H-benzotriazol-1-yl)-
    • 1-(5,6-dimethylbenzotriazol-1-yl)ethanone
    • 1-Acetyl-5,6-dimethyl-1H-benzotriazol
    • 1-acetyl-5,6-dimethyl-1H-benzotriazole
    • 1-Acetyl-5,6-dimethyl-benzotriazol
    • 1-acetyl-5,6-dimethylbenzotriazole
    • NSC-82628
    • 1-(5,6-dimethyl-1h-benzotriazol-1-yl)ethanone
    • 1-(5,6-Dimethyl-1H-benzo[d][1,2,3]triazol-1-yl)ethanone
    • DTXSID20292440
    • 70740-21-5
    • NSC82628
    • SCHEMBL19911450
    • Inchi: 1S/C10H11N3O/c1-6-4-9-10(5-7(6)2)13(8(3)14)12-11-9/h4-5H,1-3H3
    • InChI Key: CNGRVEKLDVZULJ-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C2C=C(C)C(C)=CC=2N=N1

Computed Properties

  • Exact Mass: 189.09000
  • Monoisotopic Mass: 189.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 342.9°C at 760 mmHg
  • Flash Point: 161.2°C
  • Refractive Index: 1.63
  • PSA: 47.78000
  • LogP: 1.70820
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